Cas no 1883595-38-7 (5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1883595-38-7
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 4558374
• Update Time: 2025-06-26

5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid
• 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C11H8FNO2/c12-9-4-2-1-3-8(9)10-5-7(6-13-10)11(14)15/h1-6,13H,(H,14,15)
• InChI Key： SWSZTLBZFMBSQC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(C(=O)O)=CN1

Computed Properties

• Exact Mass: 205.053907g/mol
• Monoisotopic Mass: 205.053907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1
• Molecular Weight: 205.18g/mol

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 439.6±35.0 °C at 760 mmHg
• Flash Point: 219.7±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid

5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic Acid: A Comprehensive Overview

5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid, also known by its CAS number 1883595-38-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design. The molecule consists of a pyrrole ring substituted with a fluorophenyl group at the 5-position and a carboxylic acid group at the 3-position, making it a versatile structure for various chemical modifications and functionalizations.

The synthesis of 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by oxidation or hydrolysis steps to introduce the carboxylic acid functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to enhance the yield and purity of this compound.

The structural features of 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid make it an attractive candidate for various applications. The fluorophenyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the pyrrole ring. This modulation is particularly useful in designing molecules with specific reactivity or bioactivity. For instance, recent studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising lead compound for drug development.

In terms of biological activity, 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid has shown promise in targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound inhibits COX-2 enzyme activity, which is a key player in inflammation and pain signaling. The carboxylic acid group plays a critical role in binding to the enzyme's active site, suggesting that further modifications to this functional group could enhance its therapeutic potential.

Beyond its biological applications, 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid has also found utility in materials science. Its conjugated π-system makes it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to improve their electrical conductivity and stability under thermal stress.

The environmental impact of synthesizing and using 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid is another area of active investigation. Scientists are exploring ways to minimize waste generation during its production and assess its biodegradability under various conditions. These efforts align with global sustainability goals and highlight the importance of green chemistry principles in modern chemical research.

In conclusion, 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxylic acid, with its unique structure and diverse applications, continues to be a focal point for researchers across multiple disciplines. From drug discovery to materials development, this compound exemplifies the interdisciplinary nature of modern chemistry. As new synthetic methods and applications emerge, it is likely that this compound will play an even more significant role in advancing scientific knowledge and technological innovation.